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Compound of Interest

Compound Name: 4-Isopropylbicyclophosphate

Cat. No.: B000077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the convulsant effects of two potent neurotoxic

agents: 4-Isopropylbicyclophosphate (IPTBO) and picrotoxin. Both compounds are widely

used in neuroscience research to study the mechanisms of epilepsy and to screen for novel

anticonvulsant therapies. This document summarizes their mechanisms of action, quantitative

toxicity and convulsant potency, and provides an overview of the experimental protocols used

to assess their effects.

Quantitative Comparison of Convulsant Properties
The following table summarizes the key quantitative parameters for IPTBO and picrotoxin,

highlighting their relative potencies and affinities for their molecular target.
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Parameter
4-
Isopropylbicycloph
osphate (IPTBO)

Picrotoxin Reference

LD50 (mice, i.p.)
0.18 mg/kg (180

µg/kg)
15 mg/kg [1]

Seizure-Inducing

Dose (mice, i.p.)

Not explicitly defined

as ED50, but potent

convulsant activity is

observed at sublethal

doses.

3-10 mg/kg [1]

GABAa Receptor

Binding Affinity

Bicyclophosphate

analogs display up to

three orders of

magnitude greater

affinity for rat brain

GABAa receptor

chloride channel sites

compared to

picrotoxin.

Lower affinity

compared to

bicyclophosphates.

IC50 values for

inhibition of GABA-

induced chloride

currents are in the

micromolar range.

[2][3]

Mechanism of Action

Non-competitive

antagonist of the

GABAa receptor;

blocks the chloride

ionophore.

Non-competitive

antagonist of the

GABAa receptor;

blocks the chloride

ionophore.

[1][4]

Mechanism of Action: Inhibition of GABAergic
Neurotransmission
Both 4-Isopropylbicyclophosphate and picrotoxin exert their convulsant effects by targeting

the γ-aminobutyric acid type A (GABAa) receptor, the primary inhibitory neurotransmitter

receptor in the central nervous system. These compounds are not competitive antagonists that

bind to the GABA recognition site. Instead, they are non-competitive antagonists that bind to a

distinct site within or near the chloride ion channel of the GABAa receptor complex.
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Binding of these antagonists to the channel pore physically obstructs the flow of chloride ions

into the neuron, even when GABA is bound to its receptor. This blockade of inhibitory chloride

currents leads to a state of neuronal hyperexcitability, as the normal hyperpolarizing influence

of GABA is lost. The resulting imbalance between excitatory and inhibitory neurotransmission

manifests as uncontrolled neuronal firing, leading to seizures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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